3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid

• IUPAC Name: 3-chlorosulfonyl-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C8H4ClF3O4S/c9-17(15,16)6-2-4(7(13)14)1-5(3-6)8(10,11)12/h1-3H,(H,13,14)
• InChI Key: CWBQFMSCOCJRDV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)S(=O)(=O)Cl)C(=O)O
• Molecular Formula: C8H4ClF3O4S
• Molecular Weight: 288.63 g/mol
• CAS No.: 53604-84-5

Description

3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid (CTFA) is a synthetic organic compound that is widely used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and fragrances. CTFA has been studied extensively in recent years due to its unique properties, such as its low reactivity and its ability to undergo a variety of reactions.

Scientific Research Applications

3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid is a versatile compound that is used in a variety of scientific research applications. It has been used in the synthesis of various pharmaceuticals, agrochemicals, and fragrances. It has also been used in the synthesis of polymers and other materials for use in biomedical and industrial applications. Additionally, this compound has been used in the synthesis of various catalysts, such as palladium, rhodium, and platinum catalysts.

Mechanism of Action

The mechanism of action of 3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid is not yet fully understood. However, it is believed that the reaction of this compound with other compounds is mediated by the formation of an intermediate compound, which then undergoes further reactions to yield the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have some effects on the human body, such as an increase in heart rate, an increase in blood pressure, and an increase in respiration rate.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid in lab experiments include its low reactivity, its ability to undergo a variety of reactions, and its low cost. The limitations of using this compound in lab experiments include its toxicity, its potential to cause skin irritation, and its potential to cause eye irritation.

Future Directions

For the use of 3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid include its use in the synthesis of new pharmaceuticals, agrochemicals, and fragrances; its use in the synthesis of new catalysts; its use in the synthesis of new polymers and other materials for use in biomedical and industrial applications; its use in the synthesis of new drugs; and its use in the development of new methods for the synthesis of organic compounds. Additionally, further research is needed to understand the biochemical and physiological effects of this compound, as well as to develop new methods for its synthesis.

Synthesis Methods

3-(Chlorosulfonyl)-5-(trifluoromethyl)benzoic acid is synthesized via a two-step process. The first step involves the reaction of chlorosulfonic acid with trifluoromethylbenzoic acid, which yields the desired product. The second step involves the purification of the product, which can be done by recrystallization, filtration, or distillation.